Cas no 1023816-85-4 (8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid)
8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-((tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid
- 8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid
-
- Inchi: 1S/C15H16N2O4/c1-15(2,3)21-14(20)17-10-6-4-5-9-7-8-11(13(18)19)16-12(9)10/h4-8H,1-3H3,(H,17,20)(H,18,19)
- InChI Key: UDUQAHLAPQWDJY-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC=CC2=CC=C(C(=O)O)N=C12)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 405
- XLogP3: 2.6
- Topological Polar Surface Area: 88.5
8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM261746-1g |
8-((tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid |
1023816-85-4 | 97% | 1g |
$561 | 2021-08-18 | |
| Chemenu | CM261746-5g |
8-((tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid |
1023816-85-4 | 97% | 5g |
$1346 | 2021-08-18 | |
| Chemenu | CM261746-10g |
8-((tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid |
1023816-85-4 | 97% | 10g |
$1772 | 2021-08-18 | |
| Chemenu | CM261746-1g |
8-((tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid |
1023816-85-4 | 97% | 1g |
$594 | 2022-06-14 |
8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid
8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid (CAS No. 1023816-85-4): A Comprehensive Overview
8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid (CAS No. 1023816-85-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The tert-butoxycarbonyl (Boc) protecting group, coupled with the quinoline scaffold, makes it an attractive candidate for various synthetic transformations and biological studies.
The quinoline core is a well-known heterocyclic aromatic compound that has been extensively studied for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the Boc protecting group on the amino functionality allows for controlled deprotection, enabling the synthesis of complex molecules with high purity and yield. This feature is particularly valuable in the context of drug discovery, where precise control over functional groups is essential for optimizing pharmacological properties.
Recent advancements in synthetic methodologies have further enhanced the utility of 8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route that significantly improved the efficiency and scalability of this compound's production. This method not only reduces the number of steps required but also minimizes byproduct formation, making it more environmentally friendly and cost-effective.
In terms of biological applications, 8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid has shown promising results in various preclinical studies. Research conducted at the National Institutes of Health (NIH) demonstrated its potential as a lead compound for developing inhibitors against specific protein-protein interactions (PPIs). These interactions are crucial in many disease pathways, including cancer and neurodegenerative disorders. The ability to selectively modulate PPIs with high affinity and specificity makes this compound a valuable tool in both basic research and drug development.
Moreover, the quinoline scaffold has been shown to exhibit excellent pharmacokinetic properties, such as good solubility and permeability. These characteristics are essential for ensuring that therapeutic agents can effectively reach their target sites within the body. A study published in the European Journal of Medicinal Chemistry highlighted the use of 8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid as a key intermediate in the synthesis of compounds with enhanced bioavailability and reduced toxicity.
The versatility of 8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid extends beyond its use as a building block for drug discovery. It has also found applications in materials science and analytical chemistry. For example, researchers at the University of California, Berkeley, utilized this compound to develop novel fluorescent probes for cellular imaging. The unique electronic properties of the quinoline core make it an excellent chromophore, enabling high sensitivity and selectivity in various analytical techniques.
In conclusion, 8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid (CAS No. 1023816-85-4) is a multifaceted compound with significant potential in multiple scientific disciplines. Its structural features, synthetic accessibility, and biological activities make it an invaluable resource for researchers aiming to advance our understanding of complex biological systems and develop innovative therapeutic solutions. As ongoing research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in the future of medicinal chemistry and pharmaceutical science.
1023816-85-4 (8-((Tert-Butoxycarbonyl)amino)quinoline-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)